molecular formula C16H14N4O4S B7542356 N-[4-(3-methyl-1H-pyrazol-1-yl)phenyl]-3-nitrobenzenesulfonamide

N-[4-(3-methyl-1H-pyrazol-1-yl)phenyl]-3-nitrobenzenesulfonamide

Cat. No. B7542356
M. Wt: 358.4 g/mol
InChI Key: OOEBNMJGVIVEST-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-[4-(3-methyl-1H-pyrazol-1-yl)phenyl]-3-nitrobenzenesulfonamide, also known as MPN, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. MPN is a sulfonamide derivative that has been found to exhibit potent inhibitory effects on various enzymes and biological pathways, making it a promising candidate for the development of new drugs and therapies.

Mechanism of Action

The mechanism of action of N-[4-(3-methyl-1H-pyrazol-1-yl)phenyl]-3-nitrobenzenesulfonamide involves the inhibition of various enzymes and pathways that are critical for the survival and proliferation of cancer cells. For example, N-[4-(3-methyl-1H-pyrazol-1-yl)phenyl]-3-nitrobenzenesulfonamide has been found to bind to the active site of carbonic anhydrase IX, an enzyme that is overexpressed in many types of cancer cells and plays a key role in tumor growth and metastasis. By inhibiting this enzyme, N-[4-(3-methyl-1H-pyrazol-1-yl)phenyl]-3-nitrobenzenesulfonamide can effectively suppress the growth and spread of cancer cells.
Biochemical and Physiological Effects
N-[4-(3-methyl-1H-pyrazol-1-yl)phenyl]-3-nitrobenzenesulfonamide has been found to exhibit a range of biochemical and physiological effects, including inhibition of enzyme activity, induction of apoptosis, and modulation of gene expression. These effects are largely dependent on the specific target enzyme or pathway that N-[4-(3-methyl-1H-pyrazol-1-yl)phenyl]-3-nitrobenzenesulfonamide is acting on. For example, inhibition of carbonic anhydrase IX by N-[4-(3-methyl-1H-pyrazol-1-yl)phenyl]-3-nitrobenzenesulfonamide has been shown to result in decreased tumor cell proliferation, increased apoptosis, and reduced tumor growth and metastasis.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[4-(3-methyl-1H-pyrazol-1-yl)phenyl]-3-nitrobenzenesulfonamide in laboratory experiments is its high potency and specificity for certain target enzymes and pathways. This makes it a valuable tool for studying the biochemical and physiological effects of these targets in vitro and in vivo. However, one limitation of N-[4-(3-methyl-1H-pyrazol-1-yl)phenyl]-3-nitrobenzenesulfonamide is its potential toxicity and side effects, which can vary depending on the specific target and dosage used.

Future Directions

There are several potential future directions for research on N-[4-(3-methyl-1H-pyrazol-1-yl)phenyl]-3-nitrobenzenesulfonamide and its applications in medicine. One area of interest is the development of new anticancer agents based on the structure and properties of N-[4-(3-methyl-1H-pyrazol-1-yl)phenyl]-3-nitrobenzenesulfonamide. Another potential direction is the investigation of N-[4-(3-methyl-1H-pyrazol-1-yl)phenyl]-3-nitrobenzenesulfonamide's effects on other enzymes and pathways that are involved in various diseases and disorders, such as inflammation, neurodegeneration, and cardiovascular disease. Additionally, further studies are needed to fully understand the pharmacokinetics and pharmacodynamics of N-[4-(3-methyl-1H-pyrazol-1-yl)phenyl]-3-nitrobenzenesulfonamide in vivo, as well as its potential toxicity and side effects.

Synthesis Methods

The synthesis of N-[4-(3-methyl-1H-pyrazol-1-yl)phenyl]-3-nitrobenzenesulfonamide involves the reaction between 4-(3-methyl-1H-pyrazol-1-yl)aniline and 3-nitrobenzenesulfonyl chloride in the presence of a base catalyst. The reaction proceeds through nucleophilic aromatic substitution and results in the formation of N-[4-(3-methyl-1H-pyrazol-1-yl)phenyl]-3-nitrobenzenesulfonamide as a yellow crystalline solid. The purity and yield of the synthesized compound can be improved through various purification techniques such as recrystallization and column chromatography.

Scientific Research Applications

N-[4-(3-methyl-1H-pyrazol-1-yl)phenyl]-3-nitrobenzenesulfonamide has been extensively studied for its potential applications in the treatment of various diseases and disorders. One of the most promising areas of research is in the development of new anticancer agents. N-[4-(3-methyl-1H-pyrazol-1-yl)phenyl]-3-nitrobenzenesulfonamide has been found to exhibit potent inhibitory effects on several key enzymes and pathways involved in cancer cell proliferation and survival, including carbonic anhydrase IX, hypoxia-inducible factor-1α, and heat shock protein 90.

properties

IUPAC Name

N-[4-(3-methylpyrazol-1-yl)phenyl]-3-nitrobenzenesulfonamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H14N4O4S/c1-12-9-10-19(17-12)14-7-5-13(6-8-14)18-25(23,24)16-4-2-3-15(11-16)20(21)22/h2-11,18H,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OOEBNMJGVIVEST-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=NN(C=C1)C2=CC=C(C=C2)NS(=O)(=O)C3=CC=CC(=C3)[N+](=O)[O-]
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H14N4O4S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

358.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-[4-(3-methyl-1H-pyrazol-1-yl)phenyl]-3-nitrobenzenesulfonamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.